dulcitol

Specification

• Description: Galactitol is an optically inactive hexitol having meso-configuration. It has a role as a metabolite, a human metabolite, an Escherichia coli metabolite and a mouse metabolite.; Galactitol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Galactitol is a natural product found in Gymnopilus spectabilis, Salacia chinensis, and other organisms with data available.; Galactitol is a naturally occurring product of plants obtained following reduction of galactose. It appears as a white crystalline powder with a slight sweet taste. It may form in excess in the lens of the eye in galactosemias a deficiency of galactokinase.; A naturally occurring product of plants obtained following reduction of GALACTOSE. It appears as a white crystalline powder with a slight sweet taste. It may form in excess in the lens of the eye in GALACTOSEMIAS, a deficiency of GALACTOKINASE.
• CAS No.: 608-66-2
• Molecular Formula: C6H14O6
• Molecular Weight: 182.17 g/mol
• IUPAC Name: (2R,3S,4R,5S)-hexane-1,2,3,4,5,6-hexol
• Standard InChI: InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4+,5+,6-
• Standard InChI Key: FBPFZTCFMRRESA-GUCUJZIJSA-N
• Isomeric SMILES: C([C@H]([C@@H]([C@@H]([C@H](CO)O)O)O)O)O
• SMILES: C(C(C(C(C(CO)O)O)O)O)O
• Canonical SMILES: C(C(C(C(C(CO)O)O)O)O)O
• Melting Point: 189.5 °C